N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-2-(methylthio)-4-pyrimidinamine

• IUPAC Name: 2-methylsulfanyl-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C11H15N5OS/c1-7(2)10-14-9(16-17-10)6-13-8-4-5-12-11(15-8)18-3/h4-5,7H,6H2,1-3H3,(H,12,13,15)
• InChI Key: OQPIUOCUBFDEJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)CNC2=NC(=NC=C2)SC
• Molecular Formula: C11H15N5OS
• Molecular Weight: 265.34 g/mol

Description

The compound is a derivative of 1,2,4-oxadiazole. Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. They have received considerable attention due to their unique bioisosteric properties and a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by a five-membered ring containing one oxygen and two nitrogen atoms. The position of these atoms can vary, resulting in different isomers.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazole derivatives are diverse and depend on the specific substituents present on the oxadiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary widely depending on their specific structure. For example, a related compound, N-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine, has a molecular weight of 169.18 g/mol.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazole derivatives can vary widely depending on their specific structure and the biological target. They have been found to exhibit a wide range of biological activities such as anticancer, antiparasitic, antifungal, antibacterial, antidepressant, anti-tubercular and anti-inflammatory.

Safety and Hazards

The safety and hazards associated with 1,2,4-oxadiazole derivatives would depend on their specific structure and use. Detailed safety data would typically be provided in a Material Safety Data Sheet (MSDS) for the specific compound.

Future Directions

The interest in 1,2,4-oxadiazoles’ biological application has been doubled in the last fifteen years. They are considered a perfect framework for novel drug development. Future research will likely continue to explore the synthesis of new 1,2,4-oxadiazole derivatives and their potential applications in various fields.